
Calcium chloride Ca 45
Overview
Description
Calcium Chloride Ca 45 (calcium-45(2+), dichloride) is a radioactive isotopic compound with the chemical formula $^{45}\text{CaCl}_2$ and CAS number 14336-71-1 . It is primarily utilized in industrial and research settings as a radioactive tracer due to the $\beta$-emitting properties of calcium-43. This isotope has a half-life of 163 days, making it suitable for tracking calcium ion behavior in biological, environmental, and material systems .
Preparation Methods
Synthetic Routes and Reaction Conditions
Calcium chloride CA 45 can be prepared through several methods:
Reaction with Hydrochloric Acid: One common method involves reacting calcium carbonate (CaCO₃) with hydrochloric acid (HCl), producing calcium chloride, water, and carbon dioxide[ \text{CaCO}_3 + 2\text{HCl} \rightarrow \text{CaCl}_2 + \text{H}_2\text{O} + \text{CO}_2 ]
Directly from Limestone: Another method involves extracting calcium chloride directly from limestone (CaCO₃) through a series of reactions.
Industrial Production Methods
Calcium chloride is often produced as a by-product of the Solvay process, which is primarily used for the production of sodium carbonate (soda ash). In this process, limestone and salt (sodium chloride) are used as raw materials. The calcium chloride produced is then purified and concentrated for various applications .
Chemical Reactions Analysis
Types of Reactions
Calcium chloride CA 45 undergoes several types of chemical reactions, including:
Dissolution: When dissolved in water, calcium chloride releases a significant amount of heat due to its high enthalpy change of solution.
Electrolysis: Molten calcium chloride can be electrolyzed to produce calcium metal and chlorine gas[ \text{CaCl}_2 \rightarrow \text{Ca} + \text{Cl}_2 ]
Precipitation: Calcium chloride reacts with phosphate ions to form calcium phosphate[ 3\text{CaCl}_2 + 2\text{PO}_4^{3-} \rightarrow \text{Ca}_3(\text{PO}_4)_2 + 6\text{Cl}^- ]
Common Reagents and Conditions
Common reagents used in reactions with calcium chloride include hydrochloric acid, sodium carbonate, and phosphate salts. The reactions typically occur under standard laboratory conditions .
Major Products
The major products formed from reactions involving calcium chloride include calcium phosphate, calcium hydroxide, and chlorine gas .
Scientific Research Applications
Chemistry
- Drying Agent : Calcium chloride is widely used as a drying agent in laboratory settings due to its hygroscopic nature. It effectively removes moisture from air and solvents, making it essential in chemical syntheses and reactions where water presence must be minimized.
- Electrolysis : It serves as a flux in the electrolysis process for producing calcium metal, facilitating the separation of calcium from other elements.
Biology
- Molecular Biology : In molecular biology, calcium chloride is used to prepare competent cells. This process enhances the uptake of foreign DNA by bacterial cells, which is critical for cloning and genetic engineering applications.
- Plant Physiology : Studies have shown that calcium chloride can influence nutrient uptake in plants. For instance, research on sweet cherries indicates that the penetration of calcium salts into fruit skins can be affected by temperature and humidity levels .
Medicine
- Hypocalcemia Treatment : Calcium chloride is administered intravenously to treat hypocalcemia (low blood calcium levels) and as an antidote for magnesium intoxication. Its mechanism involves increasing calcium ion concentration in the bloodstream, which is vital for various physiological functions .
- Toxicology Studies : Research has explored the distribution of calcium administered as Ca 45 in maternal and fetal organs, providing insights into calcium metabolism during pregnancy .
Construction
- Concrete Acceleration : Calcium chloride accelerates the setting time of concrete, making it useful in construction, especially in cold weather conditions. However, its use is limited in reinforced concrete due to potential corrosion of steel rebar .
De-icing Agent
- Calcium chloride is extensively used as a de-icing agent on roads and sidewalks due to its effectiveness at lower temperatures compared to sodium chloride. It can prevent ice formation at temperatures as low as -52 °C (-62 °F) .
Food Industry
- In the food industry, it acts as a firming agent for canned vegetables and fruits, helping maintain texture during processing.
Case Study 1: Penetration Studies in Fruits
A study investigated the penetration rates of 45CaCl₂ into sweet cherry fruits under varying conditions. Results indicated that higher temperatures significantly increased penetration rates, with optimal conditions observed at 35 °C .
Temperature (°C) | Penetration Rate (hours) |
---|---|
12 | 96 |
22 | 10.9 |
35 | 4.6 |
Case Study 2: Medical Applications
Research highlighted the effectiveness of intravenous calcium chloride administration in treating acute hypocalcemia. The study documented improvements in patient outcomes following treatment with CaCl₂ solutions compared to controls .
Mechanism of Action
Calcium chloride exerts its effects by increasing the concentration of calcium ions (Ca²⁺) in the bloodstream when administered intravenously. This helps restore normal calcium levels in cases of hypocalcemia and counteracts the effects of certain poisonings, such as magnesium intoxication. The calcium ions moderate nerve and muscle performance by regulating the action potential excitation threshold .
Comparison with Similar Compounds
Key Properties
- Radioactivity : $^{45}\text{Ca}$ emits low-energy $\beta$-particles (0.257 MeV), requiring specialized handling to minimize radiation exposure .
- Safety Precautions : Direct contact must be avoided; protective equipment (gloves, goggles) and proper ventilation are mandatory. Contaminated materials require regulated disposal .
- Industrial Use : Restricted to applications such as metallurgical studies, environmental calcium cycling research, and tracer experiments in chemical processes .
Comparison with Similar Compounds
Calcium Chloride (Non-Radioactive: CaCl$_2$)
Chemical and Physical Properties
- Solubility: Both $^{45}\text{CaCl}2$ and non-radioactive CaCl$2$ are highly water-soluble (e.g., 74.5 g/100 mL at 20°C), enabling their use in aqueous solutions .
- Hygroscopicity: Non-radioactive CaCl$2$ is widely used as a desiccant due to its moisture-absorbing capacity, whereas $^{45}\text{CaCl}2$ is avoided in such applications due to radioactivity risks .
Environmental Impact
- Non-radioactive CaCl$2$ can increase soil salinity if overapplied, whereas $^{45}\text{CaCl}2$ poses risks of radioactive contamination .
Potassium Chloride (KCl)
Structural and Functional Differences
- Ionic Composition : KCl dissociates into K$^+$ and Cl$^-$, contrasting with CaCl$2$’s Ca$^{2+}$ and 2Cl$^-$. This affects conductivity, with KCl showing lower conductance than CaCl$2$ in equimolar solutions .
- Agricultural Use : KCl is a potassium fertilizer, while CaCl$2$ supplements calcium deficiency in crops. KCl’s environmental impact includes groundwater contamination risks, whereas CaCl$2$ may alter soil pH .
Sodium Chloride (NaCl)
Conductivity Comparison
- NaCl exhibits higher electrical conductivity than CaCl$_2$ in aqueous solutions due to its higher ion mobility and lower molecular weight .
- Applications : NaCl is a food preservative and de-icing agent, whereas CaCl$_2$ is preferred for de-icing at lower temperatures (-20°C vs. NaCl’s -9°C limit) .
Calcium Nitrate (Ca(NO$3$)$2$)
Agricultural Efficacy
- Ca(NO$3$)$2$ provides dual nitrogen and calcium supplementation. However, CaCl$_2$ is more effective in post-harvest fruit treatments, as shown in mandarin preservation studies .
Data Tables
Table 1: Comparative Properties of Calcium Chloride and Similar Compounds
Property | $^{45}\text{CaCl}_2$ | CaCl$_2$ | KCl | NaCl | Ca(NO$3$)$2$ |
---|---|---|---|---|---|
Molecular Weight | 110.99 (with $^{45}\text{Ca}$) | 110.98 | 74.55 | 58.44 | 164.09 |
Solubility (g/100 mL) | 74.5 (20°C) | 74.5 (20°C) | 34.7 (20°C) | 35.9 (20°C) | 121.2 (20°C) |
Conductivity (S/cm) | N/A | Moderate | Low | High | Moderate |
Primary Use | Radioactive tracer | De-icing, food | Fertilizer | Food preservative | Fertilizer |
Environmental Risk | Radioactive contamination | Soil salinity | Groundwater pollution | Soil salinity | Nitrate leaching |
Sources:
Biological Activity
Calcium chloride (CaCl₂) is an ionic compound that plays a significant role in various biological processes. It is essential for numerous physiological functions, including muscle contraction, neurotransmission, and blood coagulation. This article explores the biological activity of Calcium chloride, particularly focusing on its isotopic variant, Calcium-45 (Ca-45), and its implications in various biological systems.
Calcium chloride dissociates in aqueous solution to release calcium ions (Ca²⁺) and chloride ions (Cl⁻). The calcium ions are crucial for maintaining several physiological processes:
- Nervous System Function : Ca²⁺ is vital for neurotransmitter release at synapses.
- Muscle Contraction : It facilitates the interaction between actin and myosin filaments in muscle fibers.
- Blood Coagulation : Calcium ions are essential cofactors in the clotting cascade.
Biological Activity of Ca-45
Calcium-45 is a radioactive isotope of calcium, primarily used as a tracer in biological studies. Its biological activity can be characterized through various studies:
-
Cell Viability and Antigen Production :
- A study demonstrated that supplementation with 3 mM CaCl₂ significantly enhanced antigen production in BHK-21 suspension cells infected with the foot-and-mouth disease virus. The optimal timing for CaCl₂ supplementation was found to be two hours before or at the time of viral inoculation, leading to an increase in viral titers by approximately 250-fold compared to controls .
- Toxicological Effects :
- Calcium Penetration in Fruits :
Table 1: Summary of Key Findings on Biological Activity of CaCl₂
Mechanisms Influencing Biological Activity
The biological activity of CaCl₂, particularly in its role as a calcium source, is influenced by several mechanisms:
- Calcium Binding Proteins : Proteins such as VCaB45 have been shown to bind calcium ions effectively, with significant implications for cellular processes like stress response and signaling pathways .
- pH and Ionic Strength : The effectiveness of CaCl₂ can vary based on environmental conditions such as pH and ionic strength, affecting its bioavailability and interaction with cellular components.
Properties
CAS No. |
14336-71-1 |
---|---|
Molecular Formula |
CaCl2 |
Molecular Weight |
115.86 g/mol |
IUPAC Name |
calcium-45(2+);dichloride |
InChI |
InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2/i1+5;; |
InChI Key |
UXVMQQNJUSDDNG-HDMMMHCHSA-L |
SMILES |
[Cl-].[Cl-].[Ca+2] |
Isomeric SMILES |
[Cl-].[Cl-].[45Ca+2] |
Canonical SMILES |
[Cl-].[Cl-].[Ca+2] |
Origin of Product |
United States |
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